Cas no 2904-67-8 (Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-)
2904-67-8 structure
Product Name:Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-
CAS No:2904-67-8
MF:C16H18N2O
MW:254.326923847198
CID:257341
PubChem ID:295051
Update Time:2025-04-19
Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-
- 1-mesityl-3-phenylurea
- AC1L6NA1
- N-Mesityl-N'-phenyl-harnstoff
- N-mesityl-N'-phenylurea
- N-mesityl-N'-phenyl-urea
- NSC164207
- Oprea1_607074
- ST059313
- STK988287
- 2904-67-8
- NSC-164207
- 1-phenyl-3-(2,4,6-trimethylphenyl)urea
- AKOS000392770
- 3-phenyl-1-(2,4,6-trimethyl-phenyl)-urea
- DTXSID30304104
-
- Inchi: 1S/C16H18N2O/c1-11-9-12(2)15(13(3)10-11)18-16(19)17-14-7-5-4-6-8-14/h4-10H,1-3H3,(H2,17,18,19)
- InChI Key: NQLORMGBFOJYCX-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC=CC=1)NC1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 254.14204
- Monoisotopic Mass: 254.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2904-67-8 (Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-) Related Products
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